Cas no 706-27-4 (1-Methyl-4-(trifluoromethoxy)benzene)

• Product Name: 1-Methyl-4-(trifluoromethoxy)benzene
• CAS No: 706-27-4
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD00042413
• CID: 39680
• PubChem ID: 2760631
• Update Time: 2025-06-11

1-Methyl-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(trifluoromethoxy)benzene
• 4-Trifluoromethoxytoluene
• 4-(Trifluoromethoxy)toluene
• p-(Trifluoromethoxy)toluene
• 4-TOLUENE TRIFLUOROMETHYL ETHER
• 4-METHYLTRIFLUOROMETHOXYBENZENE
• Benzene, 1-methyl-4-(trifluoromethoxy)-
• 4-Methyl-alpha,alpha,alpha-trifluoroanisole
• 4-Trifluoromethoxy toluene
• PubChem13486
• KSC495K6N
• trifluoro(4-methylphenoxy)methane
• SBB089124
• AKOS015852987
• SCHEMBL91415
• GINZSFKNCKIGSV-UHFFFAOYSA-N
• CS-0081166
• SY017702
• FT-0616903
• AS-46338
• T2454
• AC-13864
• EN300-141820
• CL9411
• A9308
• MFCD00042413
• 706-27-4
• 4-(Trifluoromethoxy)toluene, 98%
• DTXSID10375271
• IYHXULGNMRRUMK-UHFFFAOYSA-N
• JUXFXYQUXNXVAA-UHFFFAOYSA-N
• 1-Methyl-4-(trifluoromethoxy)benzene, 4-Methyl-alpha,alpha,alpha-trifluoroanisole
• DB-024222

• MDL： MFCD00042413
• Inchi： 1S/C8H7F3O/c1-6-2-4-7(5-3-6)12-8(9,10)11/h2-5H,1H3
• InChI Key： JUXFXYQUXNXVAA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1)(F)F

Computed Properties

• Exact Mass: 176.04500
• Monoisotopic Mass: 176.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Liquid
• Density: 1.179 g/mL at 25 °C(lit.)
• Boiling Point: 135°C(lit.)
• Flash Point: Fahrenheit: 87.8 ° f
  Celsius: 31 ° c
  
• Refractive Index: n20/D 1.416(lit.)
• PSA: 9.23000
• LogP: 2.89360
• FEMA: 2360
• Solubility: Not determined

1-Methyl-4-(trifluoromethoxy)benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Methyl-4-(trifluoromethoxy)benzene

Recent Advances in the Study of 1-Methyl-4-(trifluoromethoxy)benzene (CAS: 706-27-4) in Chemical and Biomedical Research

1-Methyl-4-(trifluoromethoxy)benzene (CAS: 706-27-4) is a fluorinated aromatic compound that has garnered increasing attention in the fields of chemical synthesis and biomedical research. Its unique structural features, including the trifluoromethoxy group, make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and specialty materials. Recent studies have explored its potential applications in drug discovery, particularly in the design of novel bioactive molecules with enhanced metabolic stability and bioavailability.

In the context of drug development, 1-Methyl-4-(trifluoromethoxy)benzene has been investigated as a key building block for the synthesis of small-molecule inhibitors targeting various disease pathways. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent kinase inhibitors for cancer therapy. The trifluoromethoxy group was found to significantly improve the compounds' binding affinity and selectivity, while also enhancing their pharmacokinetic properties.

Beyond its pharmaceutical applications, recent research has also highlighted the role of 1-Methyl-4-(trifluoromethoxy)benzene in material science. A study in ACS Applied Materials & Interfaces (2024) reported its use as a precursor for the synthesis of advanced polymers with exceptional thermal stability and chemical resistance. These materials show promise for applications in high-performance coatings and electronic devices.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 1-Methyl-4-(trifluoromethoxy)benzene have been developed. A 2024 publication in Organic Letters described a catalytic system that enables the direct trifluoromethoxylation of arenes, offering a more sustainable and cost-effective route to this valuable compound. This advancement is expected to facilitate broader adoption of 1-Methyl-4-(trifluoromethoxy)benzene in industrial applications.

In the realm of biomedical research, recent investigations have explored the metabolic fate and safety profile of 1-Methyl-4-(trifluoromethoxy)benzene derivatives. A 2023 toxicology study published in Chemical Research in Toxicology provided important insights into the compound's metabolic pathways and potential toxicity mechanisms, which will inform future drug design efforts and risk assessments.

Looking ahead, the versatility of 1-Methyl-4-(trifluoromethoxy)benzene (706-27-4) continues to inspire innovative research across multiple disciplines. Its unique combination of chemical stability and biological activity makes it particularly valuable for the development of next-generation therapeutics and functional materials. Future research directions may include exploring its potential in targeted drug delivery systems and as a scaffold for the development of novel antimicrobial agents.